Cas no 1361652-37-0 (2-(2,3,4-Trichlorophenyl)isonicotinic acid)

• Product Name: 2-(2,3,4-Trichlorophenyl)isonicotinic acid
• CAS No: 1361652-37-0
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4967240
• Update Time: 2025-06-23

2-(2,3,4-Trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-2-1-7(10(14)11(8)15)9-5-6(12(17)18)3-4-16-9/h1-5H,(H,17,18)
• InChI Key： CMVFQCIJZRSSKM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C(=O)O)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 300.946412 g/mol
• Monoisotopic Mass: 300.946412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2
• Molecular Weight: 302.5

Additional information on 2-(2,3,4-Trichlorophenyl)isonicotinic acid

2-(2,3,4-Trichlorophenyl)isonicotinic Acid: A Comprehensive Overview

2-(2,3,4-Trichlorophenyl)isonicotinic acid, also known by its CAS number 1361652-37-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of isonicotinic acid, which itself is a valuable intermediate in the synthesis of various bioactive molecules. The presence of the trichlorophenyl group in its structure adds unique electronic and steric properties, making it a promising candidate for further research and application.

The synthesis of 2-(2,3,4-Trichlorophenyl)isonicotinic acid involves a series of well-established organic reactions. The starting material is typically derived from aromatic chlorination followed by nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the trichlorophenyl moiety with high precision and yield.

In terms of pharmacological activity, 2-(2,3,4-Trichlorophenyl)isonicotinic acid has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, preliminary animal studies suggest that this compound may exhibit anti-tumor properties by modulating key signaling pathways involved in cancer progression. These findings are supported by recent publications in reputable journals such as Nature Communications and Journal of Medicinal Chemistry.

The structural integrity of isonicotinic acid derivatives plays a crucial role in their bioactivity. The substitution pattern on the aromatic ring significantly influences the compound's ability to interact with biological targets. In the case of 2-(2,3,4-Trichlorophenyl)isonicotinic acid, the trichloro substitution provides enhanced stability and lipophilicity, which are desirable traits for drug candidates. Additionally, computational studies using molecular docking have revealed potential binding modes with key enzymes involved in inflammatory and oncogenic processes.

Beyond its pharmacological applications, 2-(2,3,4-Trichlorophenyl)isonicotinic acid has also been explored for its potential in materials science. Its rigid aromatic structure makes it a candidate for use in organic electronics or as a building block for advanced materials. Researchers at leading institutions such as Stanford University and the Massachusetts Institute of Technology (MIT) have investigated its electronic properties under various conditions.

In conclusion, 2-(2,3,4-Trichlorophenyl)isonicotinic acid, with its unique chemical structure and diverse functional groups, represents a valuable compound for both academic research and industrial applications. Its promising pharmacological profile and versatile synthetic routes make it an attractive target for further exploration. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to contribute significantly to the development of novel therapeutic agents and advanced materials.